Cas no 80076-50-2 (5,6-difluoro-2-methyl-Quinoline)

• Product Name: 5,6-difluoro-2-methyl-Quinoline
• CAS No: 80076-50-2
• Molecular Formula: C₁₀H₇NF₂
• Molecular Weight: 179.16608
• CID: 1118009
• PubChem ID: 13373740

5,6-difluoro-2-methyl-Quinoline Properties

Names and Identifiers

• 5,6-difluoro-2-methyl-Quinoline
• Quinoline, 5,6-difluoro-2-methyl-
• 5,6-DIFLUORO-2-METHYLQUINOLINE
• UQKAMONIMDBCIM-UHFFFAOYSA-N
• SCHEMBL4058945
• 80076-50-2

• InChIKey： UQKAMONIMDBCIM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7F2N/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h2-5H,1H3
• SMILES： CC1=NC2=C(C=C1)C(=C(C=C2)F)F

Computed Properties

• Exact Mass: 179.05465555g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.05465555g/mol
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų